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Introduction & Molecular Profile
The peptide sequence pGlu-Pro-Asp-Pro-Asn-Ala-Phe-Tyr-Gly-Leu-Met-NH2 is identified as

Phyllomedusin, a decapeptide belonging to the Tachykinin family. Originally isolated from the

skin secretions of the Amazonian Giant Leaf Frog (Phyllomedusa bicolor), it shares the

conserved C-terminal hydrophobic region (-Phe-X-Gly-Leu-Met-NH2) characteristic of

tachykinins, which is the primary determinant of biological activity.

Phyllomedusin is a potent agonist of the Neurokinin-1 (NK1) receptor. While it exhibits

structural homology with Substance P (the mammalian prototype), the specific N-terminal

substitution (pGlu-Pro-Asp...) confers a unique pharmacological profile, particularly regarding

extreme potency in stimulating salivary and lacrimal secretions, as well as profound

vasodilation.
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Property Data

Sequence
pGlu-Pro-Asp-Pro-Asn-Ala-Phe-Tyr-Gly-Leu-

Met-NH2

Molecular Formula C₅₂H₇₁N₁₃O₁₄S

Molecular Weight 1171.36 g/mol

Isoelectric Point (pI) ~4.0 (Acidic due to Asp, despite blocked N-term)

Solubility Soluble in water, DMSO, and dilute acetic acid.

C-Terminus Amidated (-NH2) Critical for receptor binding

N-Terminus Pyroglutamic acid (Lactam ring; blocked amine)

Pharmacodynamics: The NK1 Signaling Cascade
Phyllomedusin acts primarily through the NK1 Receptor, a G-protein coupled receptor (GPCR).

Upon binding, it triggers the Gq/11 signaling pathway, leading to the hydrolysis of

phosphoinositides and the mobilization of intracellular calcium. This mechanism underpins its

physiological effects: smooth muscle contraction (gut/bronchi) and exocrine gland secretion.

Mechanistic Pathway (DOT Visualization)
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Figure 1: The Gq-coupled signal transduction pathway activated by Phyllomedusin at the NK1

receptor, resulting in calcium mobilization and tissue response.[1]

Chemical Synthesis: Solid Phase Protocols (SPPS)
For research applications, extracting Phyllomedusin from frog skin is unethical and inefficient.

Fmoc-based Solid Phase Peptide Synthesis (SPPS) is the industry standard.

Critical Strategic Decisions
Resin Selection: You must use Rink Amide Resin.

Reasoning: The C-terminus is amidated (-Met-NH2). Using Wang resin would yield a

carboxylic acid (-Met-OH), rendering the peptide biologically inactive.

N-Terminal Capping: The N-terminal "Pyr" is Pyroglutamic acid (pGlu).

Protocol: Do not couple Glutamine (Gln) and expect spontaneous cyclization. Instead,

couple Fmoc-L-pGlu-OH directly as the final amino acid. This prevents incomplete

cyclization and simplifies purification.

Step-by-Step Synthesis Workflow
Reagents:

Activator: HBTU or HATU (0.5 M in DMF).

Base: DIPEA (Diisopropylethylamine).[2]

Deprotection: 20% Piperidine in DMF.[3][4]

Cleavage Cocktail: 95% TFA, 2.5% TIS (Triisopropylsilane), 2.5% H2O.
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Figure 2: Fmoc-SPPS workflow for Phyllomedusin. Note the specific requirement for Rink

Amide resin and pGlu coupling.

Experimental Protocols: In Vitro Bioassay[5]
To validate the synthesized peptide's activity, the Guinea Pig Ileum (GPI) contraction assay is

the gold standard due to its high density of NK1 receptors.

Protocol: Isometric Contraction Assay
Tissue Preparation:

Harvest the distal ileum from a male guinea pig (200–400g).

Flush the lumen with Tyrode’s solution.

Cut into 2-cm segments.

Organ Bath Setup:

Mount tissue in a 10-mL organ bath containing Tyrode’s solution at 37°C, aerated with

95% O₂ / 5% CO₂.

Apply a resting tension of 1.0 g.

Equilibrate for 60 minutes, washing every 15 minutes.

Pharmacological Isolation (Crucial Step):

Add Atropine (1 µM) to block cholinergic receptors.

Add Pyrilamine (1 µM) to block histamine H1 receptors.

Reasoning: This ensures that any observed contraction is due to Tachykinin/NK receptor

activation, not acetylcholine or histamine release.

Dose-Response Curve:

Add Phyllomedusin in cumulative concentrations (
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M to

M).

Measure the amplitude of contraction relative to a reference standard (e.g., Acetylcholine

max or Substance P).

Expected Results: Phyllomedusin should exhibit an

in the nanomolar range, typically showing higher potency than Substance P in smooth muscle
preparations due to its resistance to enzymatic degradation.

Stability & Handling
Storage: Lyophilized powder is stable at -20°C for >1 year.

Reconstitution: Dissolve in sterile water or saline. For stock solutions, use slightly acidic

buffer (0.1% acetic acid) to prevent oxidation of the Methionine (Met) residue.

Oxidation Risk: The C-terminal Methionine is susceptible to oxidation (Met-sulfoxide), which

significantly reduces biological activity. Always use degassed buffers and minimize freeze-

thaw cycles.

References
Erspamer, V., et al. (1993). "Pharmacological studies of 'sapo' from the frog Phyllomedusa

bicolor skin: a drug used by the Peruvian Matses Indians in shamanic hunting practices."[5]

Toxicon, 31(9), 1099-1111.[5] Link

Anastasi, A. & Erspamer, G.F. (1970). "Occurrence of phyllomedusin, a physalaemin-like

decapeptide, in the skin of Phyllomedusa bicolor."[6] Experientia, 26, 866–867.[6] Link

Regoli, D., et al. (1994). "Receptors and antagonists for substance P and related peptides."

Pharmacological Reviews, 46(4), 551-599. Link

Fields, G.B. & Noble, R.L. (1990). "Solid phase peptide synthesis utilizing 9-

fluorenylmethoxycarbonyl amino acids." International Journal of Peptide and Protein

Research, 35(3), 161-214. Link

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4582952/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4582952/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F8266343%2F
https://www.novoprolabs.com/p/phyllomedusin-306627.html
https://www.novoprolabs.com/p/phyllomedusin-306627.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Flink.springer.com%2Farticle%2F10.1007%2FBF02114277
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpharmrev.aspetjournals.org%2Fcontent%2F46%2F4%2F551
https://www.google.com/url?sa=E&q=https%3A%2F%2Fonlinelibrary.wiley.com%2Fdoi%2F10.1111%2Fj.1399-3011.1990.tb00939.x
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400591?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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